N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
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Overview
Description
This compound belongs to the class of organic compounds known as alpha amino acid amides . It’s a derivative of benzothiazole, a bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc . The crude residue was purified by column chromatography on silica gel to give a white solid .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, GC-MS (70 eV, electron impact) m/z (%) 342 (M +, 38), 141 (100); 1 H NMR: δ 7.18–7.25 (m, 1H, Ar H C-5), 7.26–7.35 (m, 1H, Ar H C-3′), 7.42–7.55 (m, 1H, Ar H C-4′), 7.63 (s, 1H, Ar H C-5′), 7.96 (t, J = 6.3 Hz, 1H, Ar H C-7), 10.08 (br s, 1H, N H, exch D 2 O); IR (KBr): 3405 (NH), 1686 (C=O) cm −1 .Chemical Reactions Analysis
Benzothiazole synthesis involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, the melting point was found to be 240–242°C .Scientific Research Applications
Synthesis and Characterization
Synthesis of Biphenyl Benzothiazole-2-Carboxamide Derivatives : A series of compounds related to N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide were synthesized and evaluated for diuretic activity, with N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide showing promising results (Yar & Ansari, 2009).
Synthesis and Docking Studies of Thiazolidin-Thiophene-2-Carboxylates : A novel synthesis route was described for ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. This study also involved antimicrobial activity and docking studies of the synthesized compounds (Spoorthy et al., 2021).
Synthesis of Thiophenylhydrazonoacetates : This research involved the synthesis of various heterocyclic derivatives, including benzo[b]thiophen-2-yl-hydrazonoesters, by exploring the reactivity of these compounds with different nitrogen nucleophiles (Mohareb et al., 2004).
Biological Activities
Antimicrobial Agents : Novel N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides were synthesized and evaluated for their antimicrobial activity against various bacterial and fungal species (Incerti et al., 2017).
Synthesis and Antimicrobial Activity of Pyridine Derivatives : This study involved the synthesis of new compounds with structures related to this compound and their evaluation for in vitro antimicrobial activity (Patel et al., 2011).
Biologically Active Thiophene-3-Carboxamide Derivatives : Two thiophene-3-carboxamide derivatives were synthesized and shown to have antibacterial and antifungal activities. The study also provided insights into the molecular structure and interactions of these compounds (Vasu et al., 2005).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been known to exhibit potent anti-tubercular activity . They have been found to inhibit the DprE1 enzyme, which is essential for the survival of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives have been reported to interact with their targets and cause changes that inhibit the growth of the bacteria . The inhibitory concentrations of these molecules were found to be better than standard reference drugs .
Biochemical Pathways
Benzothiazole derivatives have been known to affect the synthesis of cell wall components in mycobacterium tuberculosis . This disruption in the cell wall synthesis leads to the death of the bacteria .
Pharmacokinetics
Benzothiazole derivatives are generally known for their good bioavailability .
Result of Action
Benzothiazole derivatives have been reported to exhibit potent anti-tubercular activity . They inhibit the growth of Mycobacterium tuberculosis, leading to the death of the bacteria .
Action Environment
Factors such as ph, temperature, and presence of other substances can potentially affect the action and stability of benzothiazole derivatives .
Future Directions
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives have been found to interact with various enzymes and proteins . For instance, some benzothiazole derivatives have shown inhibitory activity against the DprE1 enzyme, which is a target for anti-tubercular drugs .
Cellular Effects
Some benzothiazole derivatives have demonstrated potent antibacterial activity against both Gram-negative and Gram-positive bacteria . They have been found to display faster killing-kinetics towards bacterial cells and create pores in the bacterial cell membranes .
Molecular Mechanism
Benzothiazole derivatives have been found to exert their effects at the molecular level through various mechanisms, such as binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Benzothiazole derivatives are known to interact with various enzymes and cofactors, and can potentially affect metabolic flux or metabolite levels .
Properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c1-2-18-9-5-3-6-10-12(9)15-14(20-10)16-13(17)11-7-4-8-19-11/h3-8H,2H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRLLWNWVBDMAIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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